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Compound of Interest

Compound Name: 2-Nitrobenzotrifluoride

Cat. No.: B1293377

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and
analysis of 2-Nitrobenzotrifluoride. The information is curated for professionals in research
and development, offering detailed data and methodologies to support laboratory work and
drug development processes.

Core Properties of 2-Nitrobenzotrifluoride

2-Nitrobenzotrifluoride, also known as 1-nitro-2-(trifluoromethyl)benzene or o-
nitrobenzotrifluoride, is a halogenated aromatic nitro compound.[1] Its chemical structure,
featuring a nitro group and a trifluoromethyl group on a benzene ring, imparts unique chemical
and physical properties relevant to its use as a chemical intermediate.

Physical and Chemical Properties

The physical and chemical properties of 2-Nitrobenzotrifluoride are summarized in the table
below, providing a quick reference for its key characteristics.
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Property Value References
Molecular Formula C7HaFsNO2 [2]
Molecular Weight 191.11 g/mol [2]
White to light yellow crystal
Appearance powder or low melting [11[2]
solid/liquid
Melting Point 30-34 °C [2]
Boiling Point 216-217 °C (at 760 mmHg) [2]
Flash Point 95 °C [2]
Solubility Insoluble in water [1]
NDZJSUCUYPZXPR-
InChl Key [3]
UHFFFAOYSA-N
=--INVALID-LINK--
SMILES [4]
clccecclC(F)(F)F

Spectral Data

Key spectral data for the characterization of 2-Nitrobenzotrifluoride are provided below.
These data are essential for confirming the identity and purity of the compound.
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Spectral Data

Key Features

Aromatic protons typically appear as multiplets

1H NMR ,

in the range of & 7.5-8.2 ppm.

Aromatic carbons appear in the range of  120-
13C NMR 150 ppm. The trifluoromethyl carbon appears as

a quartet.

IR Spectroscopy

Characteristic peaks include those for the nitro
group (NO2) asymmetric and symmetric
stretching (approx. 1530 cm~t and 1350 cm™1),
C-F stretching (approx. 1300-1100 cm~1), and

aromatic C-H and C=C stretching.

Mass Spectrometry

The mass spectrum shows a molecular ion peak
(M*) at m/z 191.

Safety and Handling

2-Nitrobenzotrifluoride is a hazardous substance and requires careful handling. The key

safety information is summarized below.
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Hazard Information Details References

H315: Causes skin
irritation.H319: Causes serious

GHS Hazard Statements o [2]
eye irritation.H335: May cause

respiratory irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.P280: Wear protective
gloves/protective clothing/eye
protection/face
protection.P305+P351+P338: [2]
IF IN EYES: Rinse cautiously

with water for several minutes.

GHS Precautionary

Statements

Remove contact lenses, if
present and easy to do.

Continue rinsing.

Strong oxidizing agents, strong
Incompatible Materials bases, and strong reducing [5]

agents.

Hazardous Decomposition Carbon oxides, hydrogen 2]

Products fluoride, and nitrogen oxides.

Experimental Protocols

The following sections detail generalized experimental protocols for the synthesis and analysis
of 2-Nitrobenzotrifluoride. These protocols are based on established methods for similar
compounds and should be adapted and optimized for specific laboratory conditions.

Synthesis of 2-Nitrobenzotrifluoride

The synthesis of 2-Nitrobenzotrifluoride is typically achieved through the electrophilic nitration
of benzotrifluoride. This reaction generally produces a mixture of ortho, meta, and para
isomers, with the ortho isomer being one of the major products.

Reaction Scheme:
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Nitrobenzotrifluorides

Purification
(e.g., Distillation)

2-Nitrobenzotrifluoride

Click to download full resolution via product page
Caption: Synthesis of 2-Nitrobenzotrifluoride via nitration of benzotrifluoride.
Methodology:

o Preparation of the Nitrating Mixture: In a flask equipped with a stirrer and a dropping funnel,
carefully add concentrated nitric acid to concentrated sulfuric acid while cooling in an ice
bath.

» Nitration Reaction: Slowly add benzotrifluoride to the nitrating mixture, maintaining the
reaction temperature between 0 and 10 °C.

o Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC) or gas chromatography (GC).

o Work-up: Once the reaction is complete, pour the reaction mixture onto crushed ice and
extract the product with a suitable organic solvent (e.g., dichloromethane).
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 Purification: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate,
and concentrate under reduced pressure. The resulting crude product, a mixture of isomers,
can be purified by fractional distillation under reduced pressure to isolate the 2-
Nitrobenzotrifluoride isomer.

Analytical Methods

The following are representative analytical methods for the characterization of 2-
Nitrobenzotrifluoride.

GC-MS is a suitable technique for the analysis of 2-Nitrobenzotrifluoride, providing
information on its purity and confirming its molecular weight.

Instrumentation and Conditions:

Parameter Recommended Setting

A non-polar or medium-polarity capillary column

GC Column )
(e.g., DB-5ms, HP-5ms) is recommended.
Injector Temperature 250 °C
Initial temperature of 50 °C, hold for 2 minutes,
Oven Temperature Program then ramp to 280 °C at 10 °C/min, and hold for 5
minutes.
Carrier Gas Helium at a constant flow rate of 1 mL/min.
MS lonization Mode Electron lonization (El) at 70 eV.
MS Scan Range m/z 40-400

HPLC can be used for the purity assessment of 2-Nitrobenzotrifluoride and to monitor
reaction progress.

Instrumentation and Conditions:
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Parameter Recommended Setting

Areversed-phase C18 column (e.g., 4.6 x 150

HPLC Column . o
mm, 5 um particle size) is commonly used.
A gradient of acetonitrile and water (with 0.1%
) formic acid) is a good starting point. For
Mobile Phase ) )
example, a linear gradient from 30% to 90%
acetonitrile over 20 minutes.
Flow Rate 1.0 mL/min
Column Temperature 25°C
Detection UV detection at a wavelength of 254 nm.

NMR spectroscopy is a powerful tool for the structural elucidation of 2-Nitrobenzotrifluoride.
Sample Preparation and Instrumentation:

e Solvent: Deuterated chloroform (CDClIs)

e Instrument: 400 MHz or higher NMR spectrometer

IR spectroscopy is used to identify the functional groups present in the 2-Nitrobenzotrifluoride
molecule.

Sample Preparation:

e The sample can be analyzed as a thin film between salt plates (if liquid at room temperature)
or as a KBr pellet (if solid).

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the synthesis and
characterization of 2-Nitrobenzotrifluoride.
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Caption: General workflow for the synthesis and analysis of 2-Nitrobenzotrifluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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